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Compound of Interest

Methyl 6-hydroxy-1H-indole-3-
Compound Name:
carboxylate

Cat. No.: B049800

General Reaction Scheme

The overall reaction involves the deprotonation of the indole nitrogen followed by a nucleophilic
attack on an alkylating agent.
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1. Reaction Setup
(Indole, Anhydrous DMF
under N2 atmosphere)

Y
2. Deprotonation
(Cool to 0°C, Add NaH portion-wise)
Y

3. Stir
(0°C for 30 min, then RT for 60 min)

4. Alkylation

(Cool to 0°C, Add Alkyl Halide dropwise)

5. Reaction Monitoring
(Stir at RT, Monitor by TLC/LC-MS)

6. Quench Reaction

(Cool to 0°C, Add sat. NH4CI)

7. Extraction & Washing
(EtOAc, Water, Brine)

Y

8. Purification
(Dry, Concentrate, Column Chromatography)

Pure N-Alkylated Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [protocol for N-alkylation of Methyl 6-hydroxy-1H-indole-
3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049800#protocol-for-n-alkylation-of-methyl-6-
hydroxy-1h-indole-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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